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Introduction

Platinum (Pt) is a cornerstone of catalysis, renowned for its high activity and stability in a
myriad of chemical transformations.[1][2] The advent of nhanotechnology has further amplified
its potential through the development of platinum-based nanoparticles and clusters, which offer
a high surface-area-to-volume ratio and unique electronic properties.[2] A key strategy to
enhance the catalytic performance and cost-effectiveness of platinum catalysts is the
introduction of a second metal to form bimetallic clusters. This approach can induce synergistic
effects that modify the electronic structure, geometric arrangement, and stability of the catalytic
sites.[3][4][5]

While extensive research has focused on bimetallic combinations of platinum with other
transition metals, the role of alkali metals, particularly sodium (Na), as a promoter or
component of bimetallic clusters is an area of growing interest.[6][7] Sodium, when interfaced
with platinum at the nanoscale, can significantly alter its catalytic activity and selectivity. This
document provides detailed application notes and experimental protocols for the synthesis,
characterization, and catalytic application of platinum-sodium bimetallic systems. The focus is
on leveraging the promotional effect of sodium to enhance the catalytic performance of
platinum in key chemical reactions.
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Application Notes
Enhanced Catalytic Activity in Oxidation Reactions

Sodium has been shown to act as an effective promoter for platinum catalysts in various
oxidation reactions. The presence of sodium can increase the catalyst's activity by modifying
the electronic properties of platinum and stabilizing oxidized platinum species, which are often
key intermediates in catalytic cycles.[6] For instance, in the context of CO oxidation, sodium
can lower the work function of the catalyst, leading to increased oxygen adsorption.[7] This
promotional effect is, however, dependent on the sodium coverage, with low coverages (up to
1.6%) showing a positive impact on the reaction rate, while higher coverages can lead to
catalyst poisoning.[7]

Promotion of the Water-Gas Shift Reaction

The low-temperature water-gas shift (WGS) reaction is crucial for producing high-purity
hydrogen for applications such as fuel cells. Platinum-based catalysts are active for this
reaction, and the addition of sodium has been demonstrated to significantly enhance their
performance.[6] Sodium promotes the catalytic activity by facilitating the dissociation of water, a
key step in the WGS reaction mechanism. It is proposed that sodium atoms provide oxygen in
the form of hydroxyls to the active platinum sites.[6] This is achieved through the stabilization of
an oxidized platinum state (Pt-(OH)x), which has been identified as the active site.[6]

Potential in Selective Hydrogenation

While less explored, the electronic modifications induced by sodium on platinum clusters could
also be beneficial for selective hydrogenation reactions. The ability of sodium to donate
electron density to platinum can alter the adsorption strength of reactants and intermediates,
potentially leading to higher selectivity towards desired products. This principle has been
observed in other bimetallic systems where the addition of a second metal tunes the electronic
structure of platinum.[5]

Quantitative Data Presentation

The following tables summarize quantitative data from studies on sodium-promoted platinum
catalysts.

Table 1: Effect of Sodium Coverage on CO Oxidation Rate over Pt/YSZ Catalyst[7]
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Sodium Coverage (%) Change in Catalytic Rate Observations
0 (Clean Catalyst) Baseline

Strengthened the existing
0.16 Increased )

reaction character.

Synergistic promotion with 02~
1.6 Increased )

species.

Strong interactions affecting
8 Decreased ] )

catalytic behavior.

Poisoning of the catalytic rate
40 Decreased and suppression of EPOC

effect.

Table 2: Catalytic Performance of Na-Promoted PYMWNT for the Water-Gas Shift Reaction[6]

Catalyst Key Feature Outcome

PYMWNT Unpromoted Baseline activity.
Na-Pt/MWNT Sodium promoted Increased catalyst activity.
Annealed Na-Pt/MWNT Partial removal of Na initially high activity but lower

stability.

Experimental Protocols

Protocol 1: Synthesis of Sodium-Promoted Platinum
Catalysts on Carbon Nanotubes (Pt-Na/MWNT)

This protocol is adapted from the method described for the preparation of alkali-promoted

Pt/MWNT catalysts.[6]

Materials:

e Multi-walled carbon nanotubes (MWNTS)
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« Nitric acid (HNOs), concentrated
¢ Sodium hydroxide (NaOH) solution, standardized
o Chloroplatinic acid hexahydrate (HzPtCls-6H20)
» Deionized water
e Ethanol
Procedure:
» Functionalization of MWNTSs:
o Disperse a known amount of MWNTSs in concentrated nitric acid.

o Reflux the mixture at 120°C for 3 hours to introduce oxygen-containing functional groups
on the surface.

o After cooling, dilute the mixture with deionized water and filter.

o Wash the functionalized MWNTs (O-MWNTSs) with deionized water until the pH of the
filtrate is neutral.

o Dry the O-MWNTs in an oven at 100°C overnight.
e Sodium lon-Exchange:
o Disperse the O-MWNTs in a solution of sodium hydroxide of known concentration.

o Stir the suspension at room temperature for 24 hours to allow for ion-exchange between
the acidic protons of the functional groups and Na* ions.

o Filter and wash the resulting Na-exchanged MWNTs (Na-MWNTs) with deionized water to
remove excess NaOH.

o Dry the Na-MWNTs at 100°C overnight.

e Platinum Impregnation:
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[e]

Calculate the required amount of H2PtCle-6H20 to achieve the desired platinum loading
(e.g., 1 wt%).

[e]

Dissolve the chloroplatinic acid in a minimal amount of deionized water or ethanol.

o

Impregnate the Na-MWNTSs with the platinum precursor solution using the incipient
wetness impregnation method.

o

Dry the impregnated support at 100°C overnight.

¢ Reduction to Pt-Na/MWNT:

o

Place the dried powder in a tube furnace.

[¢]

Reduce the catalyst under a flow of hydrogen (e.g., 5% Hz in Ar) at a temperature of
300°C for 2 hours.

[¢]

Cool the catalyst to room temperature under an inert atmosphere (e.g., Ar or N2).

[¢]

The resulting material is the sodium-promoted platinum catalyst (Pt-Na/MWNT).

Protocol 2: Catalytic Testing - Low-Temperature Water-
Gas Shift (WGS) Reaction

Apparatus:

Fixed-bed flow reactor

Mass flow controllers for gas feeds

Temperature controller

Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for product
analysis

Procedure:

o Catalyst Loading:
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o Load a known mass of the Pt-Na/MWNT catalyst into the reactor, typically mixed with an
inert material like quartz wool to ensure a stable bed.

o Catalyst Pre-treatment:

o Heat the catalyst in situ under an inert gas flow (e.g., He or Ar) to a desired temperature
(e.g., 200°C) to remove any adsorbed impurities.

e Reaction Conditions:

o Introduce the reactant gas mixture to the reactor. A typical feed for the WGS reaction
consists of CO, Hz20, and an inert carrier gas (e.g., He). The water is typically introduced
by bubbling the carrier gas through a saturator maintained at a specific temperature.

o Set the reaction temperature (e.g., ranging from 150°C to 300°C).

o Maintain a constant total flow rate to achieve a desired gas hourly space velocity (GHSV).
e Product Analysis:

o Periodically analyze the composition of the effluent gas stream using an online GC.

o Separate and quantify the concentrations of CO, COz2, Hz, and the inert gas.
o Data Analysis:

o Calculate the CO conversion and the reaction rate based on the inlet and outlet gas
compositions and the flow rates.

o CO Conversion (%) = [([CQ]in - [COJout) / [CO]in] * 100

o Reaction Rate (mol_CO / g_cat-s) = (([CQ]in * Flow_rate_in) - ([COJout * Flow_rate_out)) /
Mass_of catalyst

Visualizations

Catalytic Cycle for Sodium-Promoted Water-Gas Shift
Reaction
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Proposed catalytic cycle for the Na-promoted WGS reaction.

Catalytic Cycle
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Caption: Proposed catalytic cycle for the Na-promoted WGS reaction.

Experimental Workflow for Synthesis and Testing of Pt-
Na/MWNT
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Synthesis and Catalytic Testing Workflow

Start: Raw MWNTs Workflow for Pt-Na/MWNT synthesis and evaluation.

1. HNOs Reflux
(Functionalization)

2. Washing & Drying

3. NaOH Treatment
(Na lon-Exchange)

4. Washing & Drying
G. H2PtCle ImpregnatiorD

7. Hz2 Reduction
End Product:
Pt-Na/MWNT Catalyst
Catalytic Testing
(e.g., WGS Reaction)
Data Analysis
(Conversion, Rate)

Click to download full resolution via product page

Caption: Workflow for Pt-Na/MWNT synthesis and evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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